Cas no 304457-87-2 (1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-)

1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)- structure
304457-87-2 structure
Product Name:1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
CAS No:304457-87-2
MF:C8H13N3O
MW:167.208321332932
CID:299527
PubChem ID:25129626
Update Time:2025-04-19

1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxamide,N-(1,1-dimethylethyl)-
    • 1H-Imidazole-4-carboxamide,N-(1,1-dimethylethyl)- (9CI)
    • SCHEMBL12669761
    • AKOS013243559
    • N-(tert-Butyl)-1H-imidazole-4-carboxamide
    • SCHEMBL3001263
    • 304457-87-2
    • Inchi: 1S/C8H13N3O/c1-8(2,3)11-7(12)6-4-9-5-10-6/h4-5H,1-3H3,(H,9,10)(H,11,12)
    • InChI Key: KLZJJGMJLXVUMX-UHFFFAOYSA-N
    • SMILES: O=C(C1=CN=CN1)NC(C)(C)C

Computed Properties

  • Exact Mass: 167.10599
  • Monoisotopic Mass: 167.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.8A^2
  • XLogP3: 0.7

Experimental Properties

  • PSA: 57.78
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